Cas no 1448074-05-2 (5-bromo-N-2-methoxy-2-(thiophen-3-yl)ethylfuran-2-carboxamide)

• Product Name: 5-bromo-N-2-methoxy-2-(thiophen-3-yl)ethylfuran-2-carboxamide
• CAS No: 1448074-05-2
• MF: C₁₂H₁₂BrNO₃S
• MW: 330.197581291199
• CID: 6394388
• PubChem ID: 71804752
• Update Time: 2025-10-21

5-bromo-N-2-methoxy-2-(thiophen-3-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-2-methoxy-2-(thiophen-3-yl)ethylfuran-2-carboxamide
• F6420-0142
• 5-BROMO-N-[2-METHOXY-2-(THIOPHEN-3-YL)ETHYL]FURAN-2-CARBOXAMIDE
• 1448074-05-2
• 5-bromo-N-(2-methoxy-2-thiophen-3-ylethyl)furan-2-carboxamide
• 5-bromo-N-(2-methoxy-2-(thiophen-3-yl)ethyl)furan-2-carboxamide
• AKOS024557155

• Inchi： 1S/C12H12BrNO3S/c1-16-10(8-4-5-18-7-8)6-14-12(15)9-2-3-11(13)17-9/h2-5,7,10H,6H2,1H3,(H,14,15)
• InChI Key： GZUBVNYZICEFDU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NCC(C2=CSC=C2)OC)=O)O1

Computed Properties

• Exact Mass: 328.97213g/mol
• Monoisotopic Mass: 328.97213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.7Ų

Additional information on 5-bromo-N-2-methoxy-2-(thiophen-3-yl)ethylfuran-2-carboxamide

5-Bromo-N-(2-methoxy-2-(thiophen-3-yl)ethyl)furan-2-carboxamide (CAS No. 1448074-05-2): A Comprehensive Overview

5-Bromo-N-(2-methoxy-2-(thiophen-3-yl)ethyl)furan-2-carboxamide, a compound with the CAS registry number 1448074-05-2, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a furan ring, a thiophene moiety, and a bromo substituent, along with an N-substituted amide group. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

The molecular structure of 5-bromo-N-(2-methoxy-2-(thiophen-3-yl)ethyl)furan-2-carboxamide is defined by its heterocyclic components. The furan ring serves as the central framework, with a bromine atom attached at the 5-position. The amide group is connected to an ethyl chain that bears both a methoxy group and a thiophene ring at the 3-position. This arrangement not only imparts structural complexity but also contributes to the compound's unique electronic and steric properties.

Recent studies have highlighted the potential of this compound in medicinal chemistry. For instance, researchers have explored its role as a bioisostere in drug design, where it can replace other functional groups while maintaining or enhancing biological activity. The presence of the thiophene moiety is particularly advantageous, as it is known to enhance antioxidant activity and improve membrane permeability in bioactive molecules.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide formation. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, making it more efficient for large-scale production. This approach not only reduces reaction time but also minimizes the formation of byproducts, thereby improving yield and purity.

From a pharmacological perspective, 5-bromo-N-(2-methoxy-2-(thiophen-3-yl)ethyl)furan-2-carboxamide has shown promise in preclinical studies as an anti-inflammatory agent. Its ability to inhibit cyclooxygenase enzymes (COX-1 and COX-2) suggests potential applications in treating conditions such as arthritis and other inflammatory disorders. Furthermore, recent research has indicated that this compound exhibits modest antitumor activity, particularly against certain types of cancer cells, making it a subject of interest for oncology research.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 160°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for formulation into various drug delivery systems, including liposomal encapsulation and transdermal patches.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity to aquatic organisms, making it environmentally friendly compared to some other synthetic chemicals. However, further research is needed to fully assess its biodegradability and long-term ecological effects.

Looking ahead, the development of analogs based on this compound's structure holds significant potential for expanding its therapeutic applications. By modifying the substituents on the furan or thiophene rings, researchers can tailor the molecule's properties to target specific diseases or improve its pharmacokinetic profile.

In conclusion, 5-bromo-N-(2-methoxy-2-(thiophen-3-yl)ethyl)furan-2-carboxamide (CAS No. 1448074-05) is a versatile compound with a rich structural framework that lends itself to diverse applications in chemistry and medicine. Its unique combination of functional groups, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for future research and development efforts.